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Compound of Interest

Compound Name: 4-(2-Octylamino)diphenylamine

Cat. No.: B171053 Get Quote

A Comprehensive Technical Guide to 4-(2-
Octylamino)diphenylamine
For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the physical, chemical, and biological

properties of 4-(2-Octylamino)diphenylamine, a significant member of the aromatic amine

antioxidant family. The information is compiled to serve as a crucial resource for professionals

engaged in materials science, chemical synthesis, and toxicology.

Chemical Identification
4-(2-Octylamino)diphenylamine is a substituted diarylamine. Its unique structural features,

comprising a diphenylamine core with a secondary octyl group, define its chemical behavior

and applications. Accurate identification is paramount for research and regulatory purposes.
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Identifier Value Citation

IUPAC Name
N¹-(1-methylheptyl)-N⁴-phenyl-

1,4-benzenediamine
[1]

CAS Number 15233-47-3 [1][2][3]

Molecular Formula C₂₀H₂₈N₂ [1][2][3][4]

Molecular Weight 296.45 g/mol [1][2][5]

Synonyms

N-(1-Methylheptyl)-N'-phenyl-

p-phenylenediamine, MHPPD,

8-PPD, N-Phenyl-N'-(2-

octyl)-1,4-phenylenediamine

[1][4]

InChI Key
JQTYAZKTBXWQOM-

UHFFFAOYSA-N
[1][4]

SMILES
CC(CCCCCC)NC1=CC=C(NC

2=CC=CC=C2)C=C1
[1]

Physicochemical Properties
The physicochemical properties of 4-(2-Octylamino)diphenylamine are critical for its

application, formulation, and handling. These properties have been determined through various

analytical methods and predictive modeling.
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Property Value Citation

Appearance
Red to dark blue to black, clear

to cloudy liquid
[2]

Boiling Point 443.3 ± 28.0 °C (Predicted) [2]

Density 1.00 g/cm³ [2]

Refractive Index 1.5830 to 1.5870 [2]

pKa 6.70 ± 0.50 (Predicted) [2]

Stability
Stable for ≥ 4 years under

appropriate storage conditions
[1]

Storage

Store at room temperature in a

dark place under an inert

atmosphere; Air sensitive

[2]

Solubility

DMSO: Sparingly soluble (1-10

mg/mL)Ethanol: Soluble (≥10

mg/mL)

[1][2]

Applications and Biological Activity
4-(2-Octylamino)diphenylamine is primarily recognized for its function as a potent aromatic

amine antioxidant.[1][2]

Industrial Use: It is commonly incorporated as an additive in rubber formulations to prevent

oxidative degradation, thereby enhancing the material's durability and lifespan.[1][2]

Toxicology: The compound has demonstrated toxicity towards the bacterium Vibrio fischeri,

with a reported EC50 of 0.68 mg/mL.[1][2] In animal models, it has been shown to induce

skin sensitization and contact dermatitis, highlighting the need for careful handling.[1][2]

The antioxidant effect of the broader diphenylamine class of molecules lies in the reactivity of

the secondary amine function.[6][7] This group can donate a hydrogen atom to neutralize

damaging free radicals, a mechanism that is fundamental to its protective action in materials.[8]

[9]
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Antioxidant Mechanism of Diphenylamine (DPAH)
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Caption: Free radical scavenging by diphenylamine antioxidants.

Experimental Protocols
While specific proprietary synthesis methods may vary, a general and well-established

approach for synthesizing alkylated diphenylamines involves a nucleophilic aromatic

substitution followed by reductive amination. The following protocol is a representative,

generalized procedure.

Protocol: Generalized Synthesis of 4-(2-Octylamino)diphenylamine

Step 1: Synthesis of 4-Aminodiphenylamine (4-ADPA).

A common route involves the reaction of aniline and nitrobenzene in the presence of a

strong base (e.g., tetramethylammonium hydroxide) to form 4-nitrodiphenylamine.[10]

The reaction is typically conducted at temperatures ranging from 40°C to 80°C.[10]

The resulting 4-nitrodiphenylamine intermediate is then reduced to 4-ADPA, often using

catalytic hydrogenation (e.g., with a platinum or palladium catalyst) or other reducing

agents.[10]
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Step 2: Reductive Amination.

4-Aminodiphenylamine (4-ADPA) is reacted with 2-octanone in the presence of a reducing

agent.

A common laboratory-scale reducing agent for this transformation is sodium

triacetoxyborohydride or sodium cyanoborohydride.

The reaction is typically carried out in a suitable solvent, such as dichloromethane (DCM)

or 1,2-dichloroethane (DCE), often with the addition of acetic acid to facilitate imine

formation.

The mixture is stirred at room temperature until the reaction is complete, as monitored by

an appropriate technique (e.g., Thin Layer Chromatography or LC-MS).

Step 3: Workup and Purification.

Upon completion, the reaction is quenched by the addition of an aqueous solution, such

as sodium bicarbonate.

The organic layer is separated, washed with brine, and dried over an anhydrous salt (e.g.,

sodium sulfate or magnesium sulfate).

The solvent is removed under reduced pressure to yield the crude product.

Purification is achieved via column chromatography on silica gel, using a gradient of ethyl

acetate in hexanes or a similar solvent system to isolate the final product, 4-(2-
Octylamino)diphenylamine.

Step 4: Characterization.

The structure and purity of the final compound are confirmed using analytical techniques

such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and

Gas Chromatography (GC).
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Generalized Synthesis and Purification Workflow

Synthesis Purification Analysis
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Caption: Workflow for synthesis, purification, and analysis.

Safety and Handling
Based on available safety data, 4-(2-Octylamino)diphenylamine is classified as hazardous.

Hazard Statements: H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if

inhaled.

Precautionary Statements: Users should avoid breathing vapors (P261), wash skin

thoroughly after handling (P264), and use appropriate personal protective equipment. In

case of skin contact (P302), wash with plenty of water. If inhaled (P304), move the person to

fresh air. Medical attention should be sought if symptoms persist.

Conclusion
4-(2-Octylamino)diphenylamine is a well-characterized aromatic amine with significant utility

as an antioxidant, particularly in the rubber industry. Its physicochemical properties, including

its liquid state and solubility profile, are well-documented. While its antioxidant mechanism is a

key feature for its industrial application, its toxicological profile necessitates stringent safety

protocols during handling and use. The generalized synthesis protocol provided herein offers a

viable route for its laboratory-scale preparation for further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

